Cas no 1313712-13-8 (1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester)

• Product Name: 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester
• CAS No: 1313712-13-8
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 1028643
• PubChem ID: 57362695
• Update Time: 2025-06-12

1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(3-((tert-butoxycarbonyl)(methyl)amino)propyl)piperidine-2-carboxylate
• methyl 1-[3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propyl]piperidine-2-carboxylate
• CS-0209099
• 2-carboxylic acid methyl ester
• G11336
• 1-[3-(tert-Butoxycarbonyl-Methyl-aMino)-propyl]-piperidine-
• DTXSID70724403
• Methyl 1-{3-[(tert-butoxycarbonyl)(methyl)amino]propyl}piperidine-2-carboxylate
• 1313712-13-8
• 1-3-(tert-Butoxycarbonylmethylamino)propylpiperidine-2-carboxylic acid methyl ester
• AKOS015995160
• Methyl1-(3-((tert-butoxycarbonyl)(methyl)amino)propyl)piperidine-2-carboxylate
• 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester

• Inchi： 1S/C16H30N2O4/c1-16(2,3)22-15(20)17(4)10-8-12-18-11-7-6-9-13(18)14(19)21-5/h13H,6-12H2,1-5H3
• InChI Key： PCKBURMQDNEOFI-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCN1CCCN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester

Professional Introduction to Compound with CAS No. 1313712-13-8 and Product Name: 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester

The compound with the CAS number 1313712-13-8 and the product name 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butoxycarbonyl (Boc) protecting group in its molecular framework underscores its utility as a versatile intermediate in synthetic organic chemistry, particularly in the synthesis of complex peptidomimetics and bioactive molecules.

Recent research in the domain of neurological disorders has highlighted the importance of piperidine derivatives as pharmacophores. The structural motif of 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester aligns well with this trend, offering a promising scaffold for the development of novel therapeutic agents. Studies have demonstrated that piperidine-based compounds can exhibit significant efficacy in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The Boc-protected amine functionality further enhances its synthetic utility, allowing for selective deprotection under mild acidic conditions, thereby facilitating the construction of more elaborate molecular architectures.

In the realm of drug discovery, this compound serves as a critical building block for generating libraries of novel molecules. Its bifunctional nature—comprising both an amine and a carboxylic acid ester moiety—enables diverse chemical transformations, including coupling reactions with carboxylic acids via amide bond formation or nucleophilic substitution reactions. These attributes make it particularly valuable for fragment-based drug design approaches, where small molecular fragments are incrementally assembled to achieve high-affinity binding to biological targets. The methyl ester group at the 2-position of the piperidine ring provides an additional handle for further functionalization, allowing chemists to explore a wide range of derivatization strategies.

Advances in computational chemistry have further underscored the significance of this compound. Molecular modeling studies have revealed that derivatives of 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester can interact favorably with specific pockets on protein targets, particularly those involved in enzyme inhibition. Such insights have been instrumental in guiding experimental efforts to optimize lead compounds for clinical development. High-throughput screening (HTS) campaigns leveraging this scaffold have yielded several hits with promising pharmacokinetic profiles, reinforcing its potential as a starting point for drug discovery initiatives.

The role of protecting groups in modern synthetic chemistry cannot be overstated. The Boc protecting group in this compound not only safeguards the amine functionality during synthetic manipulations but also allows for controlled release under physiological conditions—a critical consideration for drug candidates intended for systemic administration. This feature has been exploited in the development of prodrugs, where the Boc group is cleaved post-administration to liberate the active pharmacophore. Such strategies enhance bioavailability and reduce metabolic degradation, thereby improving therapeutic efficacy.

Recent publications have highlighted the utility of this compound in synthesizing peptidomimetics—molecules designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor stability or immunogenicity. The piperidine ring provides a rigid scaffold that mimics secondary structures found in peptides, while the Boc-protected amine allows for selective elongation or modification at key positions. This approach has been particularly successful in targeting enzyme active sites, where precise spatial orientation is essential for inhibitory activity. For instance, derivatives of 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester have shown promise as inhibitors of proteases implicated in inflammatory responses and cancer progression.

The growing interest in bioconjugation techniques has also positioned this compound as a valuable reagent for generating antibody-drug conjugates (ADCs). By incorporating it into molecular frameworks designed for site-specific labeling, researchers can develop targeted therapies with improved selectivity and reduced off-target effects. The stability provided by the Boc group ensures that reactive intermediates remain intact until they reach their intended biological target, enhancing therapeutic outcomes.

From an industrial perspective, large-scale synthesis of 1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester presents both challenges and opportunities. Optimizing synthetic routes to maximize yield while maintaining purity is crucial for cost-effective production. Advances in continuous flow chemistry have enabled more efficient synthesis of complex molecules like this one, reducing reaction times and minimizing waste generation—a key consideration in sustainable pharmaceutical manufacturing.

The future directions for research involving this compound are multifaceted. Exploration into its role as a ligand for G-protein coupled receptors (GPCRs) has begun to yield intriguing results, suggesting potential applications beyond traditional enzyme inhibition strategies. Additionally, its incorporation into polymer-based drug delivery systems offers exciting possibilities for controlled-release formulations tailored to specific therapeutic needs.

In conclusion,1-3-(tert-Butoxycarbonyl-methyl-amino)-propyl-piperidine-2-carboxylic acid methyl ester represents a cornerstone molecule in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery initiatives across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly pivotal role in shaping the future landscape of medicinal chemistry.